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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B606477

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Carbomer 941, a high molecular weight polymer of acrylic acid
commonly used as a thickening, suspending, and stabilizing agent. By adhering to these
procedural, step-by-step guidelines, you can minimize risks and ensure a safe laboratory
environment.

Operational Plan: Handling Carbomer 941
1. Pre-Operational Checks & Area Preparation:

o Ventilation: Ensure work is conducted in a well-ventilated area. A chemical fume hood is
recommended, especially when handling large quantities or when dust generation is likely.

o Surface Protection: Cover the work surface with absorbent, disposable bench paper.

» Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and operational.

o Spill Kit: Have a spill kit appropriate for powdered chemicals readily available. This should
include a scoop, dustpan, sealable waste bags, and a wetting agent (e.g., water) to minimize
dust during cleanup.[1][2]
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Grounding: To prevent static discharge, which can be an ignition source for dust clouds,
ensure all equipment used for transferring the powder is properly grounded.[1][2]

. Personal Protective Equipment (PPE):

Before handling Carbomer 941, all personnel must be equipped with the following PPE:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Gloves must be inspected for any signs of degradation or punctures before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin
contact. For larger quantities, impervious clothing may be necessary.

Respiratory Protection: Under normal, well-ventilated conditions, respiratory protection may
not be required. However, if dust is generated and exposure limits are at risk of being
exceeded, or if irritation is experienced, a full-face respirator with a particulate filter is
recommended.

. Handling Procedure:

Weighing: When weighing Carbomer 941 powder, do so carefully to minimize dust
generation. A weighing enclosure or a fume hood is the ideal location for this task.

Dispersion: Add the Carbomer 941 powder slowly to the vortex of the liquid (typically water
or a solvent) while stirring to prevent the formation of clumps or "fish-eyes." Using a sieve to
sprinkle the powder can aid in a more uniform dispersion.

Avoid Inhalation: Do not breathe in the dust.

Avoid Contact: Prevent contact with eyes, skin, and clothing.

No Consumption: Do not eat, drink, or smoke in the area where Carbomer 941 is being
handled.

. Post-Handling & Cleanup:
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o Decontamination: Thoroughly clean the work area with a wet cloth or sponge to remove any
residual powder. Avoid dry sweeping, which can generate dust.

e Hand Washing: Wash hands thoroughly with soap and water after handling the substance.

e Laundering: Contaminated clothing should be laundered before reuse.

Disposal Plan

The disposal of Carbomer 941 and associated waste must be conducted in accordance with
all applicable federal, state, and local regulations.

e Unused Product: Unused Carbomer 941, if it needs to be discarded, may be considered a
hazardous waste under the Resource Conservation and Recovery Act (RCRA) Regulation
40 CFR 261. It should be collected in a clearly labeled, sealed container.

o Contaminated Materials: All disposable materials that have come into contact with
Carbomer 941, such as bench paper, gloves, and cleaning materials, should be considered
contaminated waste. Place these materials in a sealed, labeled waste bag or container.

o Spill Residue: Residue from spills should be carefully collected to minimize dust, placed in a
sealed container, and disposed of as chemical waste.

o Waste Disposal Vendor: All waste containing Carbomer 941 should be disposed of through
a licensed hazardous waste disposal company. Do not dispose of this material in the regular
trash or down the drain.

Quantitative Data
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Parameter Value Source

OSHA Permissible Exposure

o 15 mg/m?3 (Total Dust)
Limit (PEL)

5 mg/m?3 (Respirable Fraction)

ACGIH Threshold Limit Value ]
) 10 mg/m3 (Inhalable Particles)
(TLV) - Recommendation

3 mg/m3 (Respirable Particles)

Industry Recommended 0.05 mg/m3 (Respirable

Exposure Limit Polyacrylate Dusts)

Note: These values are for "Particulates Not Otherwise Regulated” (PNOR) or "nuisance dust,"
as Carbomer 941 does not have a specific OSHA PEL. The industry-recommended limit for
polyacrylate dusts is significantly lower and should be considered for best practice.

Experimental Protocols

Detailed Methodology for the Preparation of a 0.5% Carbomer 941 Hydrogel:

This protocol outlines the steps for preparing a 100g batch of 0.5% Carbomer 941 hydrogel.
Materials and Equipment:

e Carbomer 941 powder

» Deionized water

o Triethanolamine (TEA) or Sodium Hydroxide (NaOH) solution (e.g., 10% w/v)

e 250 mL beaker

e Magnetic stirrer and stir bar, or overhead mechanical stirrer

e Spatula

e Weighing balance
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e pH meter or pH indicator strips
o Pipette or dropper
Procedure:

o Dispersion of Carbomer 941.:

[e]

Weigh 99.5¢g of deionized water into a 250 mL beaker equipped with a stirrer.

o

Begin stirring the water at a moderate speed to create a vortex.

[¢]

Slowly and carefully sift 0.5g of Carbomer 941 powder onto the surface of the vortex.
Adding the powder gradually prevents the formation of agglomerates.

[¢]

Continue stirring until all the powder is dispersed. The solution will appear cloudy.
o Hydration of Carbomer 941.

o Allow the dispersion to stir for an extended period (typically 30-60 minutes) to ensure the
polymer is fully hydrated. The solution will become more translucent as the polymer
hydrates.

o For faster hydration, the water can be heated to around 60-70°C before dispersing the
Carbomer 941, then allowed to cool while stirring.

o Neutralization:

o While continuing to stir the hydrated Carbomer 941 dispersion, slowly add the neutralizing
agent (TEA or NaOH solution) drop by drop.

o Monitor the pH of the solution using a pH meter or pH strips.

o Continue adding the neutralizing agent until the pH of the solution reaches the desired
range, typically between 6.0 and 7.5.

o As the solution is neutralized, a significant increase in viscosity will be observed, and a
clear gel will form. Avoid vigorous stirring during and after neutralization to prevent
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trapping air bubbles.

o Final Steps:
o Once the desired pH and viscosity are achieved, stop stirring.

o Cover the beaker and let the gel stand for a few hours to allow any entrapped air bubbles
to dissipate.

Visualizing the Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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